Cas no 110577-43-0 (1-Butanone,2-ethyl-1-(1H-imidazol-1-yl)-3,3-dimethyl-)

• Product Name: 1-Butanone,2-ethyl-1-(1H-imidazol-1-yl)-3,3-dimethyl-
• CAS No: 110577-43-0
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 226695
• PubChem ID: 184232
• Update Time: 2025-04-19

1-Butanone,2-ethyl-1-(1H-imidazol-1-yl)-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,2-ethyl-1-(1H-imidazol-1-yl)-3,3-dimethyl-
• 1H-Imidazole,1-(2-ethyl-3,3-dimethyl-1-oxobutyl)- (9CI)
• 2-ethyl-1-imidazol-1-yl-3,3-dimethylbutan-1-one
• 110577-43-0
• 2-ethyl-1-(1h-imidazol-1-yl)-3,3-dimethylbutan-1-one
• DTXSID00911748
• 1H-1,2,4-Triazole, 1-(2-ethyl-3,3-dimethyl-1-oxobutyl)-

• Inchi： 1S/C11H18N2O/c1-5-9(11(2,3)4)10(14)13-7-6-12-8-13/h6-9H,5H2,1-4H3
• InChI Key： LKCQZUUUAHPXPS-UHFFFAOYSA-N
• SMILES： O=C(C(CC)C(C)(C)C)N1C=NC=C1

Computed Properties

• Exact Mass: 194.14204
• Monoisotopic Mass: 194.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 0.99
• Boiling Point: 286.3°C at 760 mmHg
• Flash Point: 126.9°C
• Refractive Index: 1.507
• PSA: 34.89
• LogP: 2.59560